Cas no 953719-87-4 (4-Pyridinemethanamine, 2-(2-methyl-1H-imidazol-1-yl)-)

• Product Name: 4-Pyridinemethanamine, 2-(2-methyl-1H-imidazol-1-yl)-
• CAS No: 953719-87-4
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5228327
• Update Time: 2025-11-01

4-Pyridinemethanamine, 2-(2-methyl-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, 2-(2-methyl-1H-imidazol-1-yl)-
• 2-(2-methyl-1h-imidazol-1-yl)pyridin-4-yl]methanamine

• Inchi： 1S/C10H12N4/c1-8-12-4-5-14(8)10-6-9(7-11)2-3-13-10/h2-6H,7,11H2,1H3
• InChI Key： JKWVFJOYOZHXAY-UHFFFAOYSA-N
• SMILES： C1(N2C(C)=NC=C2)=NC=CC(CN)=C1

Additional information on 4-Pyridinemethanamine, 2-(2-methyl-1H-imidazol-1-yl)-

Comprehensive Overview of 4-Pyridinemethanamine, 2-(2-methyl-1H-imidazol-1-yl)- (CAS No. 953719-87-4)

The compound 4-Pyridinemethanamine, 2-(2-methyl-1H-imidazol-1-yl)- (CAS No. 953719-87-4) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, combining a pyridine ring with a methylimidazole substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation. The growing demand for novel heterocyclic compounds in medicinal chemistry has placed 4-Pyridinemethanamine derivatives at the forefront of scientific exploration.

One of the key reasons for the rising popularity of CAS No. 953719-87-4 is its relevance in addressing contemporary health challenges. For instance, its structural motifs are being investigated for their role in developing treatments for metabolic disorders and inflammatory conditions. The 2-(2-methyl-1H-imidazol-1-yl) moiety, in particular, is known to interact with biological targets involved in immune response regulation. This aligns with current trends in precision medicine, where researchers are actively searching for compounds that can be tailored to specific pathways with minimal side effects.

From a synthetic chemistry perspective, 4-Pyridinemethanamine, 2-(2-methyl-1H-imidazol-1-yl)- offers versatile reactivity due to its dual functional groups. The pyridine nitrogen and the amine group provide multiple sites for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This is particularly valuable in fragment-based drug design, a hot topic in modern pharmaceutical development. Companies and academic labs are increasingly leveraging such building blocks to accelerate the discovery of lead compounds with improved pharmacokinetic properties.

The compound's stability under physiological conditions is another area of active investigation. Recent studies suggest that the methylimidazole component enhances the molecule's metabolic stability compared to simpler pyridine derivatives. This characteristic is crucial for oral bioavailability, a persistent challenge in drug development that frequently appears in search queries related to "improving drug absorption" or "enhancing compound stability." As such, CAS No. 953719-87-4 represents an important case study in structure-property relationship analyses.

In the realm of material science, derivatives of 4-Pyridinemethanamine have shown promise in creating functional materials with specific electronic properties. The conjugated system formed by the pyridine and imidazole rings can participate in charge transfer processes, making them candidates for organic electronic applications. This intersects with the growing interest in sustainable materials and green chemistry, topics that consistently rank high in scientific search trends. Researchers are exploring whether such nitrogen-rich heterocycles could contribute to next-generation organic semiconductors or catalytic systems.

Quality control and analytical characterization of 4-Pyridinemethanamine, 2-(2-methyl-1H-imidazol-1-yl)- present unique challenges that have become discussion points in analytical chemistry forums. The compound's polarity and potential for tautomerism require sophisticated techniques like LC-MS and 2D NMR for unambiguous identification. These analytical considerations are particularly relevant given the increasing emphasis on compound purity in regulatory submissions, a concern frequently voiced in queries about "impurity profiling" and "QC methods for heterocycles."

The environmental fate of CAS No. 953719-87-4 and related compounds is another emerging research direction. With sustainability becoming a priority across industries, scientists are examining the biodegradation pathways of such nitrogen-containing compounds. This aligns with search trends around "green chemistry metrics" and "benign by design" approaches. Preliminary studies suggest that the methylimidazole ring may undergo specific microbial transformations, opening possibilities for bioremediation strategies should the compound enter environmental compartments.

From a commercial perspective, the availability of 4-Pyridinemethanamine, 2-(2-methyl-1H-imidazol-1-yl)- has improved significantly in recent years, reflecting growing market demand. Suppliers now offer the compound in various quantities, from milligram-scale for research purposes to kilogram quantities for process development. This accessibility has facilitated its adoption across different research sectors, answering the common query of "where to buy specialized heterocyclic compounds." However, researchers should still verify certificates of analysis to ensure batch-to-batch consistency.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 953719-87-4 in emerging fields such as chemical biology and diagnostic probe development. The compound's ability to coordinate metal ions through its pyridine and imidazole nitrogens makes it a candidate for creating sensor molecules. This potential taps into the increasing interest in molecular imaging and theranostics, topics that frequently appear in literature searches related to "multimodal diagnostic agents."

In conclusion, 4-Pyridinemethanamine, 2-(2-methyl-1H-imidazol-1-yl)- represents a fascinating case study in how targeted molecular design can address multiple scientific challenges. Its versatility across pharmaceutical, material, and environmental applications ensures its continued relevance in research portfolios. As investigation into nitrogen-containing heterocycles intensifies, compounds like CAS No. 953719-87-4 will likely remain at the center of innovation, bridging fundamental chemistry with practical solutions to real-world problems.